4-(3-Methyl-1,2-oxazol-5-yl)butanoic acid

• IUPAC Name: 4-(3-methyl-1,2-oxazol-5-yl)butanoic acid
• InChI: InChI=1S/C8H11NO3/c1-6-5-7(12-9-6)3-2-4-8(10)11/h5H,2-4H2,1H3,(H,10,11)
• InChI Key: JGDNWRXFTCHCBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CCCC(=O)O
• Molecular Formula: C8H11NO3
• Molecular Weight: 169.18 g/mol

Description

“4-(3-Methyl-1,2-oxazol-5-yl)butanoic acid” is a chemical compound with the molecular formula C7H10N2O3 and a molecular weight of 170.17. It is used for research purposes.

Synthesis Analysis

Oxazole is an important heterocyclic nucleus that has been used as intermediates for the synthesis of new chemical entities in medicinal chemistry. The synthesis of various oxazole derivatives has been a focus of researchers due to their wide spectrum of biological activities.

Molecular Structure Analysis

The molecular structure of “4-(3-Methyl-1,2-oxazol-5-yl)butanoic acid” consists of a 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. The structure also includes a butanoic acid group attached to the oxazole ring.

Physical And Chemical Properties Analysis

“4-(3-Methyl-1,2-oxazol-5-yl)butanoic acid” is a liquid at room temperature. It has a molecular weight of 170.17 and a molecular formula of C7H10N2O3.

Scientific Research Applications

Antibacterial Activity

The compound has been found to have potent antibacterial activity. .

Antimonooxidase Activity

The compound has been found to have antimonooxidase effect in vitro. .

Treatment of Glaucoma

The compound has been developed as a promising drug candidate for the treatment of glaucoma. .

Treatment of Epilepsy

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Oncology

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Antiviral Properties

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Anti-Inflammatory Properties

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Antioxidant Properties

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Safety and Hazards

The safety and hazards associated with “4-(3-Methyl-1,2-oxazol-5-yl)butanoic acid” are not explicitly mentioned in the available literature. It is intended for research use only.

Future Directions

Oxazole derivatives, including “4-(3-Methyl-1,2-oxazol-5-yl)butanoic acid”, continue to be a focus of research due to their wide spectrum of biological activities. Future research may focus on synthesizing various oxazole derivatives and screening them for various biological activities.

Mechanism of Action

Target of Action

Oxazole derivatives, in general, have been known to interact with a wide range of biological targets, including enzymes and receptors, contributing to their diverse biological activities .

Mode of Action

Oxazole derivatives are known to interact with their targets in various ways, often leading to changes in cellular processes .

Biochemical Pathways

Oxazole derivatives have been reported to influence a variety of biochemical pathways, depending on their specific targets .

Result of Action

Oxazole derivatives have been associated with a range of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antioxidant effects .